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For Researchers, Scientists, and Drug Development Professionals

Introduction
BO-1165 is a synthetic monobactam antibiotic that demonstrates potent bactericidal activity

primarily against a wide spectrum of aerobic Gram-negative bacteria. As with other members of

the β-lactam class of antibiotics, its mechanism of action involves the disruption of bacterial cell

wall synthesis. Specifically, BO-1165 targets and inhibits penicillin-binding protein 3 (PBP3), an

essential enzyme for peptidoglycan synthesis, leading to cell lysis and death. Its stability

against many common β-lactamases makes it a compound of interest for studying and

combating antibiotic resistance. These application notes provide detailed protocols for the use

of BO-1165 in bacterial cell culture, along with key data on its antibacterial spectrum and a

visualization of its mechanism of action.

Data Presentation
The antibacterial efficacy of BO-1165 has been quantified using Minimum Inhibitory

Concentration (MIC) assays against various Gram-negative bacteria. The following table

summarizes the MIC50 values (the concentration required to inhibit the growth of 50% of tested

strains) for BO-1165 against several key pathogens.
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Bacterial Species Number of Strains Tested BO-1165 MIC50 (mg/L)

Escherichia coli Not Specified
More active than reference

drugs

Salmonella spp. Not Specified
More active than reference

drugs

Shigella spp. Not Specified
More active than reference

drugs

Klebsiella pneumoniae Not Specified
More active than reference

drugs

Serratia marcescens Not Specified
More active than reference

drugs

Proteus spp. (indole-positive &

negative)
Not Specified

More active than reference

drugs

Pseudomonas aeruginosa Not Specified 3.12

Pseudomonas cepacia Not Specified 1.56

*In a comparative study, BO-1165 was found to be more active than four reference drugs,

though the specific MIC50 values were not detailed in the available literature.[1][2]

Mechanism of Action: Inhibition of Peptidoglycan
Synthesis
BO-1165 exerts its bactericidal effect by inhibiting the final step of peptidoglycan synthesis in

the bacterial cell wall. This process is crucial for maintaining the structural integrity of the

bacterium, especially in the hypotonic environments typically found in the human body. The

primary target of BO-1165 is Penicillin-Binding Protein 3 (PBP3), a transpeptidase responsible

for cross-linking the peptide side chains of the peptidoglycan polymer. By binding to and

inactivating PBP3, BO-1165 prevents the formation of these cross-links, leading to a weakened

cell wall and subsequent cell lysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BO-1165 in
Bacterial Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667344#using-bo-1165-in-bacterial-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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